Cas no 95735-63-0 (2-(3,4-Dimethoxyphenylthio)acetic acid)

2-(3,4-Dimethoxyphenylthio)acetic acid is a sulfur-containing aromatic compound featuring a dimethoxyphenyl group linked to an acetic acid moiety via a thioether bridge. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of electron-donating methoxy groups enhances its utility in electrophilic substitution reactions, while the thioether linkage offers potential for further functionalization. Its well-defined chemical properties and stability under controlled conditions ensure consistent performance in synthetic applications. The compound is typically handled under standard laboratory precautions due to its moderate reactivity.
2-(3,4-Dimethoxyphenylthio)acetic acid structure
95735-63-0 structure
Product Name:2-(3,4-Dimethoxyphenylthio)acetic acid
CAS No:95735-63-0
MF:C10H12O4S
MW:228.264882087708
CID:91112
PubChem ID:725038
Update Time:2025-06-07

2-(3,4-Dimethoxyphenylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethoxyphenylthio)acetic acid
    • 2-[(3,4-dimethoxyphenyl)thio]acetic acid
    • (3,4-Dimethoxyphenylthio)acetic acid
    • (3,4-Dimethoxy-phenylmercapto)-essigsaeure
    • (3,4-dimethoxy-phenylsulfanyl)-acetic acid
    • 2-((3,4-Dimethoxyphenyl)thio)acetic acid
    • SCHEMBL342810
    • 2-[(3,4-dimethoxyphenyl)sulfanyl]acetic acid
    • ANVXBTSSFGHHBD-UHFFFAOYSA-N
    • Acetic acid,2-[(3,4-dimethoxyphenyl)thio]-
    • HMS546D06
    • AKOS015851704
    • CS-0330006
    • 95735-63-0
    • FT-0610798
    • MFCD00052112
    • Oprea1_722056
    • TS-00582
    • 2-(3,4-dimethoxyphenyl)sulfanylacetate
    • [(3,4-dimethoxyphenyl)sulfanyl]acetic acid
    • 2-(3,4-dimethoxyphenylmercapto)ethanoic acid
    • VDA73563
    • 2-(3,4-dimethoxyphenyl)sulfanylacetic acid
    • STR04753
    • Maybridge1_001656
    • DB-057602
    • MDL： MFCD00052112
    • Inchi： 1S/C10H12O4S/c1-13-8-4-3-7(5-9(8)14-2)15-6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
    • InChI Key： ANVXBTSSFGHHBD-UHFFFAOYSA-N
    • SMILES： S(CC(=O)O)C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 228.04600
  • Monoisotopic Mass: 228.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.6

Experimental Properties

  • Color/Form: Light yellow crystalline powder
  • Density: 1.29
  • Melting Point: 99-104 °C
  • Boiling Point: 376.4°Cat760mmHg
  • Flash Point: 181.4°C
  • PSA: 81.06000
  • LogP: 1.88050
  • Solubility: Not determined

2-(3,4-Dimethoxyphenylthio)acetic acid Security Information

2-(3,4-Dimethoxyphenylthio)acetic acid Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(3,4-Dimethoxyphenylthio)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B20569-1g
(3,4-Dimethoxyphenylthio)acetic acid, 97%
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1400676-1g
2-((3,4-Dimethoxyphenyl)thio)acetic acid
 95735-63-0 97%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Ambeed
A765548-5g
2-((3,4-Dimethoxyphenyl)thio)acetic acid
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abcr
AB126567-1g
2-(3,4-Dimethoxyphenylthio)acetic acid, 95%; .
 95735-63-0 95%
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 €75.00 2025-04-14

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